Cas no 832734-01-7 (Benzenamine, 2-(2-chlorophenoxy)-N-methyl-)

• Product Name: Benzenamine, 2-(2-chlorophenoxy)-N-methyl-
• CAS No: 832734-01-7
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 673994
• PubChem ID: 71415759
• Update Time: 2025-04-19

Benzenamine, 2-(2-chlorophenoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-chlorophenoxy)-N-methyl-
• 2-(2-chlorophenoxy)-N-methylaniline
• DTXSID70835169
• 832734-01-7

• Inchi： 1S/C13H12ClNO/c1-15-11-7-3-5-9-13(11)16-12-8-4-2-6-10(12)14/h2-9,15H,1H3
• InChI Key： JDYWBOIHWAIUGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų